20449-79-0

Melittin

In Stock

• CAS RN:
• 20449-79-0

• Formula:
• C₁₃₁H₂₂₉N₃₉O₃₁

• InChI:
• InChI=1S/C131H229N39O31/c1-23-71(16)102(163-97(176)60-135)122(194)146-62-98(177)148-74(19)109(181)164-100(69(12)13)124(196)160-88(55-65(4)5)116(188)155-84(41-30-33-51-134)115(187)165-101(70(14)15)125(197)161-90(57-67(8)9)118(190)168-106(77(22)173)128(200)169-105(76(21)172)123(195)147-63-99(178)150-92(58-68(10)11)129(201)170-54-36-44-94(170)121(193)149-75(20)108(180)158-89(56-66(6)7)117(189)166-104(73(18)25-3)127(199)162-93(64-171)120(192)159-91(59-78-61-145-80-38-27-26-37-79(78)80)119(191)167-103(72(17)24-2)126(198)157-83(40-29-32-50-133)111(183)154-85(42-34-52-143-130(139)140)112(184)152-82(39-28-31-49-132)110(182)153-86(43-35-53-144-131(141)142)113(185)156-87(46-48-96(137)175)114(186)151-81(107(138)179)45-47-95(136)174/h26-27,37-38,61,65-77,81-94,100-106,145,171-173H,23-25,28-36,39-60,62-64,132-135H2,1-22H3,(H2,136,174)(H2,137,175)(H2,138,179)(H,146,194)(H,147,195)(H,148,177)(H,149,193)(H,150,178)(H,151,186)(H,152,184)(H,153,182)(H,154,183)(H,155,188)(H,156,185)(H,157,198)(H,158,180)(H,159,192)(H,160,196)(H,161,197)(H,162,199)(H,163,176)(H,164,181)(H,165,187)(H,166,189)(H,167,191)(H,168,190)(H,169,200)(H4,139,140,143)(H4,141,142,144)/t71-,72-,73-,74-,75-,76+,77+,81-,82-,83-,84-,85-,86-,87-,88-,89-,90-,91-,92-,93-,94-,100-,101-,102-,103-,104-,105-,106-/m0/s1

• InChIKey:
• VDXZNPDIRNWWCW-JFTDCZMZSA-N

• Cationic antimicrobial peptide. Membrane-disruptive and apoptotic agent. Induces surface-tension disruption and cell lysis. Induces ROS-mediated apoptosis. Induces histamine release. Stimulates muscle contractility and shows antifungal effects in vivo.
  It is an inhibitor of protein-kinases and cell membrane lytic factor from the venom of the Honeybee, Apis mellifera. The NH2 terminal part of the molecule is predominantly hydrophobic and the C terminal part is hydrophilic and strongly basic. 26-amino acid peptide with no disulfide bridge , from Apis mellifera bee venom
  It is an inhibitor of - protein kinase C, - Ca2+/calmodulin-dependent protein kinase II, - myosin light chain kinase - and Na+/K+-ATPase (synaptosomal membrane), with an IC50 of 1-4 µM. It is also a cell membrane lytic factor.
  Melittin is a 26-membered polypeptide consisting ...